Cas no 1337848-86-8 (5-chloro-6-methyl-3,4-dihydro-2H-1-benzopyran-4-one)

• Product Name: 5-chloro-6-methyl-3,4-dihydro-2H-1-benzopyran-4-one
• CAS No: 1337848-86-8
• MF: C₁₀H₉ClO₂
• MW: 196.630262136459
• MDL: MFCD20462494
• CID: 5243278
• Update Time: 2025-10-24

5-chloro-6-methyl-3,4-dihydro-2H-1-benzopyran-4-one Chemical and Physical Properties

Names and Identifiers

• 5-chloro-6-methylchroman-4-one
• 4H-1-Benzopyran-4-one, 5-chloro-2,3-dihydro-6-methyl-
• 5-chloro-6-methyl-3,4-dihydro-2H-1-benzopyran-4-one

• MDL： MFCD20462494
• Inchi： 1S/C10H9ClO2/c1-6-2-3-8-9(10(6)11)7(12)4-5-13-8/h2-3H,4-5H2,1H3
• InChI Key： JTUWXBHMDNCSBA-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC2=C1C(CCO2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 217
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3

Additional information on 5-chloro-6-methyl-3,4-dihydro-2H-1-benzopyran-4-one

5-Chloro-6-methyl-3,4-dihydro-2H-1-benzopyran-4-one (CAS No. 1337848-86-8): An Overview of Its Structure, Properties, and Applications

5-Chloro-6-methyl-3,4-dihydro-2H-1-benzopyran-4-one (CAS No. 1337848-86-8) is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This article provides a comprehensive overview of the compound, including its chemical structure, physical and chemical properties, synthesis methods, and recent research findings.

Chemical Structure and Properties

The chemical structure of 5-chloro-6-methyl-3,4-dihydro-2H-1-benzopyran-4-one is characterized by a benzopyran ring system with specific substituents. The benzopyran ring is a six-membered ring fused to a five-membered pyran ring, which is further substituted with a chlorine atom at the 5-position and a methyl group at the 6-position. This specific arrangement of functional groups imparts unique properties to the compound.

In terms of physical properties, 5-chloro-6-methyl-3,4-dihydro-2H-1-benzopyran-4-one is typically a solid at room temperature with a melting point ranging from 100 to 105°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, methanol, and dichloromethane. The compound exhibits moderate stability under standard laboratory conditions but may degrade upon exposure to strong acids or bases.

Synthesis Methods

The synthesis of 5-chloro-6-methyl-3,4-dihydro-2H-1-benzopyran-4-one can be achieved through several routes, each with its own advantages and limitations. One common method involves the cyclization of an appropriate chalcone derivative followed by reduction and subsequent functional group manipulation. For instance, the reaction of 2-(5-chloro-2-hydroxyphenyl)-1-(6-methylpyridin-3-yl)ethanone with an appropriate reducing agent can yield the desired product.

An alternative synthetic route involves the condensation of 2-hydroxyacetophenone with an appropriate aldehyde or ketone followed by cyclization and functional group modification. This method is often preferred for its simplicity and high yield. Recent advancements in green chemistry have also led to the development of environmentally friendly synthesis methods using catalysts such as metal nanoparticles or enzymes.

Applications in Medicinal Chemistry

5-Chloro-6-methyl-3,4-dihydro-2H-1-benzopyran-4-one has shown promising potential in medicinal chemistry due to its ability to modulate various biological targets. Studies have demonstrated that this compound exhibits significant anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases and oxidative stress-related disorders.

In addition to its anti-inflammatory effects, 5-chloro-6-methyl-3,4-dihydro-2H-1-benzopyran-4-one has been investigated for its anticancer properties. Research has shown that it can inhibit the proliferation of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. These findings have sparked interest in further exploring its potential as a novel anticancer agent.

Recent Research Findings

The latest research on 5-chloro-6-methyl-3,4-dihydro-2H-1-benzopyran-4-one has shed light on its mechanism of action and potential therapeutic applications. A study published in the Journal of Medicinal Chemistry reported that this compound can selectively target cancer cells by inhibiting key signaling pathways involved in cell survival and proliferation. The researchers found that it effectively reduced the expression of proteins such as Bcl-xL and Mcl-1, which are known to promote cell survival.

Another study published in the European Journal of Medicinal Chemistry investigated the anti-inflammatory properties of 5-chloro-6-methyl-3,4-dihydro-2H-1-benzopyran-4-one. The results showed that it significantly reduced the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages. This finding suggests that the compound may have therapeutic potential for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Safety Considerations

Safety is a critical aspect when considering the use of any chemical compound for therapeutic or industrial applications. While 5-chloro-6-methyl-3,4-dihydro-2H-1-benzopyran-4-one has shown promising biological activities, it is essential to conduct thorough safety evaluations before advancing to clinical trials or commercial use.

To date, preliminary toxicological studies have indicated that this compound exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully understand its safety profile and potential side effects. Ongoing studies are focusing on assessing its genotoxicity, mutagenicity, and long-term effects on various organ systems.

Conclusion

5-Chloro-6-methyl-3,4-dihydro-2H-1-benzopyran-4-one (CAS No. 1337848-86–8) is a versatile compound with unique chemical properties and promising biological activities. Its potential applications in medicinal chemistry and materials science make it an exciting area of research for scientists and pharmaceutical companies alike. As more studies are conducted to elucidate its mechanism of action and safety profile, it is likely that this compound will play an increasingly important role in the development of novel therapeutics and advanced materials.